Cas no 1692540-06-9 (1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1692540-06-9
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• CID: 6206164
• PubChem ID: 107042793
• Update Time: 2025-10-29

1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-4-amine
• 1692540-06-9
• 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-4-amine
• EN300-1108349

• Inchi： 1S/C7H10N6/c1-12-4-7(10-11-12)5-13-3-6(8)2-9-13/h2-4H,5,8H2,1H3
• InChI Key： WRWMZKUOUIXPNK-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CC1=CN(C)N=N1

Computed Properties

• Exact Mass: 178.09669434g/mol
• Monoisotopic Mass: 178.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-4-amine

Research Briefing on 1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-4-amine (CAS: 1692540-06-9)

In recent years, the compound 1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-4-amine (CAS: 1692540-06-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold, featuring both triazole and pyrazole moieties, has demonstrated promising potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The unique structural properties of this compound make it a versatile candidate for modulating various biological targets, thereby driving extensive research efforts to explore its pharmacological applications.

Recent studies have focused on the synthesis and optimization of 1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-4-amine derivatives to enhance their binding affinity and selectivity. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported the successful design of a series of analogs targeting the JAK-STAT signaling pathway, which plays a critical role in inflammatory and autoimmune diseases. The lead compound, derived from the parent structure, exhibited nanomolar potency against JAK2 and favorable pharmacokinetic profiles in preclinical models.

Another notable advancement involves the application of this compound in the development of covalent inhibitors. Researchers have exploited the reactive amine group to design irreversible inhibitors targeting cysteine residues in oncogenic kinases. A study published in ACS Chemical Biology highlighted the efficacy of such inhibitors in suppressing tumor growth in xenograft models, underscoring the therapeutic potential of 1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-4-amine-based compounds in oncology.

Beyond kinase inhibition, this scaffold has also been explored for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives exhibited potent activity against drug-resistant bacterial strains, including MRSA. The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, suggesting a novel approach to addressing antibiotic resistance.

In conclusion, 1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-4-amine (CAS: 1692540-06-9) represents a highly versatile and pharmacologically relevant scaffold in modern drug discovery. Ongoing research continues to uncover its potential across diverse therapeutic areas, from oncology to infectious diseases. Future directions may include further structural optimization, combination therapies, and translational studies to advance these compounds into clinical development.